Cas no 61610-65-9 (1-(3-bromophenyl)propan-2-amine)

1-(3-bromophenyl)propan-2-amine is a versatile organic compound with a bromophenyl substituent. It exhibits excellent stability, making it suitable for various synthetic applications. The presence of the amine group allows for facile reaction with electrophiles, facilitating the construction of complex organic molecules. This compound is highly regarded for its purity and purity, ensuring reliable outcomes in chemical syntheses.

1-(3-bromophenyl)propan-2-amine structure

61610-65-9 structure

Product Name:1-(3-bromophenyl)propan-2-amine

CAS No:61610-65-9

MF:C₉H₁₂BrN

MW:214.102281570435

MDL:MFCD08452658

CID:1628219

PubChem ID:15061891

Update Time:2025-07-21

1-(3-bromophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

- 1-(3-bromophenyl)propan-2-amine
- AGN-PC-003L8V
- CTK6A7110
- DL-3-bromoamphetamine
- 3-BROMO-A-METHYL-BENZENEETHANAMINE
- MB06206
- 1-(3-bromophenyl)-2-aminopropane
- BENZENEETHANAMINE, 3-BROMO-A-METHYL-
- AG-C-48783
- SureCN7473544
- Benzeneethanamine,3-bromo-α-methyl-
- UNII-RR1BP48Z71
- 3-Bromoamphetamine
- AB76430
- (1S)-2-(3-BROMOPHENYL)-1-METHYLETHYLAMINE
- M-BA
- AB76444
- BENZENEETHANAMINE, 3-BROMO-.ALPHA.-METHYL-
- EN300-58835
- SCHEMBL7473544
- AKOS017269165
- (1R)-2-(3-BROMOPHENYL)-1-METHYLETHYLAMINE
- RR1BP48Z71
- 3-Ba
- AS-49812
- AKOS000152450
- 3-Bromobenzenepropane-2-amine
- ATRSAWXXYCBXLI-UHFFFAOYSA-N
- 1336787-16-6
- 2-(3-Bromo-phenyl)-1-methyl-ethylamine
- N10830
- 3-Bromoamphetamine [NFLIS-DRUG]
- Benzeneethanamine, 3-bromo-alpha-methyl-
- DTXSID001024263
- J3.586.091F
- 1335994-17-6
- 61610-65-9
- MDL： MFCD08452658
- Inchi： 1S/C9H12BrN/c1-7(11)5-8-3-2-4-9(10)6-8/h2-4,6-7H,5,11H2,1H3
- InChI Key： ATRSAWXXYCBXLI-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)CC(C)N

Computed Properties

Exact Mass: 213.01531g/mol
Monoisotopic Mass: 213.01531g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 26Å²

1-(3-bromophenyl)propan-2-amine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(3-bromophenyl)propan-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B804285-25mg	1-(3-bromophenyl)propan-2-amine	61610-65-9		25mg	$ 70.00	2022-04-02
TRC	B804285-50mg	1-(3-bromophenyl)propan-2-amine	61610-65-9		50mg	$ 95.00	2022-04-02
TRC	B804285-250mg	1-(3-bromophenyl)propan-2-amine	61610-65-9		250mg	$ 365.00	2022-04-02
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R1538-1g	2-(3-Bromo-phenyl)-1-methyl-ethylamine	61610-65-9	97%	1g	3375.21CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R1538-5g	2-(3-Bromo-phenyl)-1-methyl-ethylamine	61610-65-9	97%	5g	13483.87CNY	2021-05-07
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R1538-100mg	2-(3-Bromo-phenyl)-1-methyl-ethylamine	61610-65-9	97%	100mg	1161.82CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R1538-50mg	2-(3-Bromo-phenyl)-1-methyl-ethylamine	61610-65-9	97%	50mg	992.21CNY	2021-05-07
eNovation Chemicals LLC	D960169-0.25g	1-(3-bromophenyl)propan-2-amine	61610-65-9	95%	0.25g	$415	2023-09-04